molecular formula C7H8N2S B6162397 2,6-dimethylimidazo[2,1-b][1,3]thiazole CAS No. 102410-24-2

2,6-dimethylimidazo[2,1-b][1,3]thiazole

Cat. No. B6162397
CAS RN: 102410-24-2
M. Wt: 152.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-dimethylimidazo[2,1-b][1,3]thiazole (DTMT) is a heterocyclic compound that is used in several scientific applications. It is a five-membered ring composed of two nitrogen atoms, one sulfur atom, and three carbon atoms. DTMT is an important molecule in the field of medicinal chemistry due to its various biological activities, including antifungal, antimicrobial, and anti-inflammatory properties. In addition, it has been used in the synthesis of new compounds and in the investigation of the mechanism of action of drugs.

Scientific Research Applications

2,6-dimethylimidazo[2,1-b][1,3]thiazole has been used in several scientific research applications. It has been used in the synthesis of new compounds, in the investigation of the mechanism of action of drugs, and in the study of the structure-activity relationship of drugs. In addition, 2,6-dimethylimidazo[2,1-b][1,3]thiazole has been used in the study of the biological activities of compounds, including antifungal, antimicrobial, and anti-inflammatory activities.

Mechanism of Action

The mechanism of action of 2,6-dimethylimidazo[2,1-b][1,3]thiazole is not fully understood. However, it is believed that 2,6-dimethylimidazo[2,1-b][1,3]thiazole binds to the active site of enzymes and inhibits their activity. This inhibition of enzyme activity leads to the inhibition of certain biochemical processes, such as the synthesis of proteins or the metabolism of drugs.
Biochemical and Physiological Effects
2,6-dimethylimidazo[2,1-b][1,3]thiazole has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, the synthesis of proteins, and the biosynthesis of fatty acids. In addition, 2,6-dimethylimidazo[2,1-b][1,3]thiazole has been shown to have anti-inflammatory, antifungal, and antimicrobial activities.

Advantages and Limitations for Lab Experiments

The use of 2,6-dimethylimidazo[2,1-b][1,3]thiazole in laboratory experiments has several advantages. It is an inexpensive and readily available compound, and it has been used in a variety of scientific research applications. In addition, it has been shown to have several biological activities, including antifungal, antimicrobial, and anti-inflammatory activities.
However, there are also some limitations to the use of 2,6-dimethylimidazo[2,1-b][1,3]thiazole in laboratory experiments. It is not always easy to synthesize 2,6-dimethylimidazo[2,1-b][1,3]thiazole in a high yield, and it can be difficult to control the purity of the compound. In addition, the mechanism of action of 2,6-dimethylimidazo[2,1-b][1,3]thiazole is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

The future of 2,6-dimethylimidazo[2,1-b][1,3]thiazole is promising. It has been used in a variety of scientific research applications and has been shown to have several biological activities. In addition, it has the potential to be used in the synthesis of new compounds, and in the investigation of the mechanism of action of drugs.
In the future, more research should be conducted to better understand the mechanism of action of 2,6-dimethylimidazo[2,1-b][1,3]thiazole and to identify new applications for the compound. In addition, research should be conducted to develop more efficient methods for the synthesis of 2,6-dimethylimidazo[2,1-b][1,3]thiazole and to improve the purity of the compound. Finally, research should be conducted to investigate the potential uses of 2,6-dimethylimidazo[2,1-b][1,3]thiazole in the development of new drugs and in the treatment of diseases.

Synthesis Methods

2,6-dimethylimidazo[2,1-b][1,3]thiazole can be synthesized through a variety of methods. The most common method involves the reaction of 2,6-dimethylbenzimidazole with thiourea in the presence of potassium carbonate. This reaction yields 2,6-dimethylimidazo[2,1-b][1,3]thiazole in a yield of up to 85%. Other methods for the synthesis of 2,6-dimethylimidazo[2,1-b][1,3]thiazole include the reaction of 2,6-dimethylbenzimidazole with thiophosgene in the presence of a base, and the reaction of 2,6-dimethylbenzimidazole with thiourea in the presence of a base.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dimethylimidazo[2,1-b][1,3]thiazole involves the condensation of 2,6-dimethylthiosemicarbazide with 2-bromoacetophenone followed by cyclization with sulfuric acid.", "Starting Materials": [ "2,6-dimethylthiosemicarbazide", "2-bromoacetophenone", "sulfuric acid" ], "Reaction": [ "Step 1: Dissolve 2,6-dimethylthiosemicarbazide in ethanol and add 2-bromoacetophenone. Heat the mixture under reflux for 4 hours.", "Step 2: Cool the reaction mixture and filter the precipitate. Wash the solid with ethanol and dry it.", "Step 3: Dissolve the solid in concentrated sulfuric acid and heat the mixture under reflux for 2 hours.", "Step 4: Cool the reaction mixture and pour it into ice-cold water. Filter the precipitate and wash it with water.", "Step 5: Recrystallize the product from ethanol to obtain 2,6-dimethylimidazo[2,1-b][1,3]thiazole as a yellow solid." ] }

CAS RN

102410-24-2

Molecular Formula

C7H8N2S

Molecular Weight

152.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.